(4Z)-1-(4-acetylphenyl)-4-[(4-bromophenyl)methylidene]-2-(4-butoxyphenyl)-4,5-dihydro-1H-imidazol-5-one

• IUPAC Name: (5Z)-3-(4-acetylphenyl)-5-[(4-bromophenyl)methylidene]-2-(4-butoxyphenyl)imidazol-4-one
• InChI: InChI=1S/C28H25BrN2O3/c1-3-4-17-34-25-15-9-22(10-16-25)27-30-26(18-20-5-11-23(29)12-6-20)28(33)31(27)24-13-7-21(8-14-24)19(2)32/h5-16,18H,3-4,17H2,1-2H3/b26-18-
• InChI Key: ZJQDGBXOKWQZCY-ITYLOYPMSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC(=CC3=CC=C(C=C3)Br)C(=O)N2C4=CC=C(C=C4)C(=O)C
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=N/C(=C\C3=CC=C(C=C3)Br)/C(=O)N2C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C28H25BrN2O3
• Molecular Weight: 517.4 g/mol
• CAS No.: 313973-77-2

Description

(4Z)-1-(4-acetylphenyl)-4-[(4-bromophenyl)methylidene]-2-(4-butoxyphenyl)-4,5-dihydro-1H-imidazol-5-one is a useful research compound. Its molecular formula is C28H25BrN2O3 and its molecular weight is 517.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to (5Z)-3-(4-acetylphenyl)-5-[(4-bromophenyl)methylidene]-2-(4-butoxyphenyl)imidazol-4-one have been synthesized and their antimicrobial and antioxidant activities explored. Specifically, imidazolones linked with chalcone structures have shown potential as antimicrobial agents against gram-positive and gram-negative bacteria and as antioxidants. The molecular synthesis involves condensation reactions and the structures are confirmed through various spectral studies (Sadula et al., 2014).

Characterization and Antimicrobial Properties

Another study synthesized and characterized derivatives of 4-{4-(2-Methyl-4-Benzylidene-5-Oxo-Imidazol-1-Yl)Phenyl}-6-(Substitutedphenyl)-5,6-Dihydropyrimidin-2-one and investigated their antimicrobial activities. These compounds, synthesized through refluxation and condensation processes, were tested for antimicrobial properties, providing insights into their potential application in battling infections (Patel et al., 2010).

Spectroscopic and Thermodynamic Analysis

The spectroscopic and thermodynamic properties of structurally related compounds have been analyzed to understand their stability and potential applications. Studies involving Hartree Fock Theory and Density Functional Theory provide insights into the atomic charges, thermodynamic properties, and stability arising from hyperconjugative interactions and charge delocalization within these molecules (Uppal et al., 2019).